Cas no 136694-16-1 (3-[3-Tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-methoxyindol-2-yl]-2,2-dimethylpropanoic acid)

• Product Name: 3-[3-Tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-methoxyindol-2-yl]-2,2-dimethylpropanoic acid
• CAS No: 136694-16-1
• MF: C₂₅H₃₀ClNO₃S
• MW: 460.028604984283
• CID: 2601889
• Update Time: 2025-10-11

3-[3-Tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-methoxyindol-2-yl]-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[N-(p-chlorobenzyl)-3-(t-butylthio)-5-methoxyindol-2-yl]-2,2-dimethylpropanoicacid
• 3-[N-(p-Chlorobenzyl)-3-(t-butylthio)-5-methoxyindol-2-yl]-2,2-dimethylpropanoic acid
• OLDKOJKNNDXDSQ-UHFFFAOYSA-N
• 3-[1-(4-Chlorobenzyl)-3-t-butylthio-5-methoxyindol-2-yl]-2,2-dimethylpropanoic acid
• 3-(3-(tert-Butylthio)-1-(4-chlorobenzyl)-5-methoxy-1H-indol-2-yl)-2,2-dimethylpropanoic acid
• 3-[3-Tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-methoxyindol-2-yl]-2,2-dimethylpropanoic acid

• Inchi： 1S/C25H30ClNO3S/c1-24(2,3)31-22-19-13-18(30-6)11-12-20(19)27(15-16-7-9-17(26)10-8-16)21(22)14-25(4,5)23(28)29/h7-13H,14-15H2,1-6H3,(H,28,29)
• InChI Key： OLDKOJKNNDXDSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C2C=CC(=CC=2C(=C1CC(C(=O)O)(C)C)SC(C)(C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 614
• Topological Polar Surface Area: 76.8

Additional information on 3-[3-Tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-methoxyindol-2-yl]-2,2-dimethylpropanoic acid

3-[3-Tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-methoxyindol-2-yl]-2,2-dimethylpropanoic Acid: A Comprehensive Overview

The compound 3-[3-Tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-methoxyindol-2-yl]-2,2-dimethylpropanoic acid (CAS No. 136694-16-1) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential bioactive properties. The molecule's structure includes a tert-butylsulfanyl group, a 4-chlorophenylmethyl substituent, and a methoxyindole moiety, all of which contribute to its unique chemical and biological characteristics.

Recent studies have highlighted the importance of tert-butylsulfanyl groups in modulating the pharmacokinetic properties of molecules. This group is known to enhance stability and bioavailability, making it a valuable component in drug design. The 4-chlorophenylmethyl substituent adds further complexity to the molecule, potentially influencing its interactions with biological targets such as enzymes or receptors. Meanwhile, the methoxyindole moiety is a well-known scaffold in medicinal chemistry, often associated with anti-inflammatory, antioxidant, and neuroprotective activities.

One of the most intriguing aspects of this compound is its potential as a bioactive agent in therapeutic applications. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary findings suggest that the compound exhibits selective inhibition of these enzymes, which could make it a promising candidate for the development of anti-inflammatory drugs. Furthermore, its methoxyindole core has been linked to modulatory effects on cellular signaling pathways, particularly those involving mitogen-activated protein kinases (MAPK) and nuclear factor-kappa B (NF-κB).

In addition to its enzymatic inhibitory properties, this compound has shown potential in anticancer research. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting mitochondrial pathways and modulating pro-apoptotic proteins such as Bax and Bak. The presence of the tert-butylsulfanyl group has been implicated in enhancing the compound's ability to penetrate cellular membranes, thereby improving its efficacy in delivering anticancer effects.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the indole ring system through cyclization reactions, followed by functionalization with the tert-butylsulfanyl and 4-chlorophenylmethyl groups. The final step involves the introduction of the carboxylic acid moiety, which plays a critical role in optimizing the compound's pharmacokinetic profile.

From an analytical standpoint, this compound has been characterized using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, stereochemistry, and conformational flexibility. Such information is invaluable for understanding how the compound interacts with biological targets at the molecular level.

In terms of applications beyond medicine, this compound has also been investigated for its potential use in agrochemicals. Its ability to inhibit plant pathogenic enzymes suggests that it could be developed into an effective fungicide or herbicide. However, further research is required to evaluate its environmental impact and safety profile before it can be considered for agricultural applications.

Looking ahead, ongoing research aims to optimize this compound's bioavailability and reduce any potential off-target effects. By leveraging computational chemistry tools such as molecular docking and pharmacokinetic modeling, scientists hope to refine its structure further and enhance its therapeutic index. Additionally, collaborative efforts between academia and industry are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, 3-[3-Tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-methoxyindol-2-yl]-2,2-dimethylpropanoic acid represents a compelling example of how complex molecular architectures can yield compounds with diverse biological activities. Its unique combination of functional groups positions it as a valuable tool in drug discovery and development across multiple therapeutic areas.